Cas no 142992-99-2 (3-NITROPHENYLGUANIDINE NITRATE)

• Product Name: 3-NITROPHENYLGUANIDINE NITRATE
• CAS No: 142992-99-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD02179268
• CID: 824816
• Update Time: 2026-04-29

3-NITROPHENYLGUANIDINE NITRATE Chemical and Physical Properties

Names and Identifiers

• 3-NITROPHENYLGUANIDINE NITRATE
• 3-Nitrophenylguanidi
• N-(3-NITRO-PHENYL)-GUANIDINE
• nitric acid,2-(3-nitrophenyl)guanidine
• 3-nitrophenyl-guanidine nitrate
• 3-nitrophenylguanidinium nitrate
• meta-nitro-phenyl guanidine nitrate

• MDL： MFCD02179268

Computed Properties

• Exact Mass: 180.06500

Experimental Properties

• Melting Point: 218-221°C
• PSA: 107.72000
• LogP: 2.29640

Additional information on 3-NITROPHENYLGUANIDINE NITRATE

Comprehensive Analysis of 3-NITROPHENYLGUANIDINE NITRATE (CAS No. 142992-99-2): Properties, Applications, and Industry Trends

3-NITROPHENYLGUANIDINE NITRATE (CAS No. 142992-99-2) is a specialized organic compound that has garnered significant attention in chemical research and industrial applications. Characterized by its unique molecular structure combining a nitrophenyl group with a guanidine nitrate moiety, this compound exhibits distinct physicochemical properties. Recent studies highlight its role as a precursor in synthesizing high-value derivatives, particularly in pharmaceuticals and agrochemicals. The nitro group and guanidine functionality contribute to its reactivity, making it a versatile intermediate in heterocyclic chemistry.

In the context of current industry trends, researchers are exploring 3-NITROPHENYLGUANIDINE NITRATE for its potential in sustainable chemistry. With growing interest in green synthesis methods, this compound's compatibility with eco-friendly catalysts aligns with the global push toward reduced environmental impact in chemical manufacturing. Analytical techniques like HPLC and mass spectrometry confirm its high purity (>98%), a critical factor for applications requiring precise stoichiometry. The compound's thermal stability (decomposition point: 180–185°C) further expands its utility in high-temperature reactions.

The pharmaceutical sector shows increasing demand for CAS 142992-99-2 due to its role in developing nitrogen-rich heterocycles, a structural motif prevalent in bioactive molecules. Patent analyses reveal its use in synthesizing compounds with potential antimicrobial and antiviral properties—particularly relevant in post-pandemic research. When handling 3-NITROPHENYLGUANIDINE NITRATE, proper storage conditions (dry, inert atmosphere) are essential to maintain stability, as moisture may affect its crystalline form.

From a commercial perspective, 3-NITROPHENYLGUANIDINE NITRATE suppliers are adapting to stricter REACH compliance standards in the European market. Chromatographic data indicates batch-to-batch consistency remains a key quality parameter for industrial buyers. The compound's solubility profile (soluble in polar aprotic solvents like DMF and DMSO) facilitates its use in diverse reaction media. Recent publications in the Journal of Organic Chemistry demonstrate innovative applications in cascade reactions, where it acts as a dual-function reagent.

Emerging applications of 142992-99-2 include its use in coordination chemistry as a ligand for transition metals. This property sparks interest in materials science for developing novel metal-organic frameworks (MOFs). Spectroscopic studies (FTIR, ¹H/¹³C NMR) provide detailed characterization of its molecular interactions. For researchers seeking alternative synthetic routes, recent methodologies employing microwave-assisted synthesis show reduced reaction times while maintaining yield efficiency.

Quality control protocols for 3-NITROPHENYLGUANIDINE NITRATE typically involve melting point determination and elemental analysis to verify composition. The compound's crystalline morphology (needle-like structures observed under polarized microscopy) influences its handling properties in industrial settings. Regulatory databases confirm its approval status in major markets for research use, with proper laboratory safety protocols being paramount during experimentation.

Future research directions for CAS 142992-99-2 may explore its electrochemical properties, given the electron-withdrawing nature of its nitro aromatic system. Computational chemistry studies using DFT calculations could further elucidate its reactive sites for targeted modifications. As the chemical industry prioritizes atom-efficient synthesis, this compound's balanced nitrogen content positions it as a valuable building block for nitrogen-containing scaffolds in medicinal chemistry pipelines.